Cas no 2228133-26-2 (2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol
• CAS No: 2228133-26-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6131952
• PubChem ID: 165782435
• Update Time: 2025-10-28

2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol
• EN300-1730232
• 2228133-26-2

• Inchi： 1S/C9H15N3O/c1-3-12-6-8(5-11-12)4-9(2,10)7-13/h3,5-6,13H,1,4,7,10H2,2H3
• InChI Key： BLQGTXADSHKCOL-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=NN(C=C)C=1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol (CAS: 2228133-26-2)

The compound 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol (CAS: 2228133-26-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and amino alcohol functional groups, has shown promising potential in various therapeutic applications, including as a building block for novel drug candidates. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential mechanisms of action.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol, highlighting its role as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions. The researchers employed a multi-step synthetic route, achieving a high yield and purity, which is critical for subsequent pharmacological evaluations. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of inflammatory pathways. Using in vitro and in vivo models, the team demonstrated that 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol exhibits significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for developing new anti-inflammatory agents with improved efficacy and safety profiles.

Further research has explored the compound's application in oncology. A 2024 preprint on ChemRxiv reported that derivatives of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol exhibit potent inhibitory activity against certain kinase enzymes involved in cancer cell proliferation. The study utilized molecular docking and kinetic assays to identify the structural features responsible for this activity, paving the way for the design of next-generation kinase inhibitors.

Despite these advancements, challenges remain in the clinical translation of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-2-methylpropan-1-ol (CAS: 2228133-26-2) represents a promising scaffold for drug discovery, with applications spanning inflammation, oncology, and beyond. Continued research into its synthetic optimization, mechanism of action, and therapeutic potential will undoubtedly yield valuable insights and contribute to the development of novel pharmacotherapies.